5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.1~3,7~]decan-6-one

• IUPAC Name: 5,7-diethyl-2-(4-methoxyphenyl)-1,3-diazatricyclo[3.3.1.13,7]decan-6-one
• InChI: InChI=1S/C19H26N2O2/c1-4-18-10-20-12-19(5-2,17(18)22)13-21(11-18)16(20)14-6-8-15(23-3)9-7-14/h6-9,16H,4-5,10-13H2,1-3H3
• InChI Key: XFOIKPJYEBNGRH-UHFFFAOYSA-N
• Canonical SMILES: CCC12CN3CC(C1=O)(CN(C2)C3C4=CC=C(C=C4)OC)CC
• Molecular Formula: C19H26N2O2
• Molecular Weight: 314.4 g/mol

Description

Synthesis Analysis

The synthesis of complex cyclic and bicyclic compounds often involves reactions with diazonium salts or cycloaddition processes. For example, Rivera and González-Salas (2010) reported the synthesis of novel triazenes through the reaction of cyclic amines with diazonium ions, illustrating a method that could be relevant for synthesizing related structures (Rivera & González-Salas, 2010). Additionally, Raghavan and Rao (1994) described the synthesis of complex decanone derivatives from Diels-Alder adducts, a technique that might be applicable for constructing the core structure of our compound of interest (Raghavan & Rao, 1994).

Molecular Structure Analysis

Molecular structure determination often employs techniques such as X-ray crystallography. Ousmer et al. (2001) utilized this method to characterize a related compound, shedding light on the intricate details of molecular geometry that could be comparable to our compound (Ousmer et al., 2001). These studies highlight the importance of stereochemistry and molecular conformation in understanding the behavior and reactivity of complex molecules.

Chemical Reactions and Properties

Chemical reactivity and the formation of derivatives are key aspects of a compound's chemical properties. Georgiadis (1986) explored the hydrogenolysis and subsequent reactions of pyran derivatives, which could offer insights into the chemical behavior of structurally similar compounds (Georgiadis, 1986). Such reactions are crucial for understanding how our compound might interact with various reagents or undergo transformation into other valuable chemical entities.

Scientific Research Applications

Synthesis and Characterization of Novel Compounds :

• Novel triazenes have been synthesized from the reaction of cyclic aminals with diazonium ions, indicating a methodology that could be relevant for the synthesis and study of compounds including the one of interest. These compounds were characterized using high-resolution mass spectrometry and NMR techniques, underscoring their potential in various scientific applications (Rivera & González-Salas, 2010).

Antimicrobial Applications :

• Adamantanes derivatives have been synthesized and shown to possess effective antibacterial activities. Though the specific chemical structure differs, this highlights the potential for related cyclic compounds in developing new antimicrobial agents (Balaji, Sarveswari, & Vijayakumar, 2015).

Chemical Reactivity and Synthesis :

• Research on oxidation products of β-methyl-substituted δ-lactones using specific reagents indicates a path for exploring the reactivity and functionalization of cyclic compounds, potentially applicable to the compound (Matsui, Tahara, & Nakayama, 1984).

Molecular Modifications and Drug Development :

• The synthesis of bicyclic σ receptor ligands with cytotoxic activity showcases the potential of cyclic compounds in drug development, particularly in targeting specific receptors associated with cancer (Geiger et al., 2007).